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Compound of Interest

Compound Name: Leu-Enkephalin

Cat. No.: B3435032

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and standardized protocols for the
analysis of Leu-Enkephalin using mass spectrometry. Leucine-Enkephalin (Tyr-Gly-Gly-Phe-
Leu or YGGFL) is a widely recognized standard for mass spectrometry due to its well-
characterized fragmentation pattern and consistent performance, making it an ideal choice for
instrument calibration, tuning, and as a reference compound in various analytical
methodologies.[1][2]

Quantitative Data and Fragmentation Analysis

Leu-Enkephalin is frequently used to test new instrumentation and methodologies, and to tune
mass spectrometers.[1][2] Its fragmentation is well-understood, making it a reliable standard.[1]
The most common application involves collision-induced dissociation (CID) in tandem mass
spectrometry (MS/MS), which primarily yields b- and y-type fragment ions.

Table 1: Key Mass Spectrometry Parameters for Leu-Enkephalin
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Parameter Value Notes
Amino Acid Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)
Monoisotopic Mass 555.2693 Da

Protonated Molecular lon
556.2766 m/z

[M+H]*
Formation is dependent on
Common Adducts [M+Na]*, [M+K]* sample purity and mobile
phase composition.
Primary Fragmentation MH* b This is the lowest-energy
- 4
Channel fragmentation pathway.

Table 2: Major Fragment lons of Leu-Enkephalin in MS/MS

The following table summarizes the most abundant fragment ions observed during MS/MS
analysis of protonated Leu-Enkephalin. The relative intensities of these ions can be influenced
by the collision energy and the type of mass spectrometer used.

Fragment lon miz lon Type Sequence
120 Immonium Phe
136 Immonium Tyr
221.2 b2 Tyr-Gly
278.3 bs Tyr-Gly-Gly
Often observed along
397.2 ba - CO Tyr-Gly-Gly-Phe ) ]
with the ba ion.
A dominant fragment
425.1 ba Tyr-Gly-Gly-Phe )
ion.
336.2 y3 + 2H* Gly-Phe-Leu
538.1 bs Tyr-Gly-Gly-Phe-Leu
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Experimental Protocols

Protocol for Instrument Calibration and Tuning using
Leu-Enkephalin

This protocol outlines the use of Leu-Enkephalin for the calibration and tuning of a mass
spectrometer, a common practice to ensure accurate mass measurements.

Materials:

Leu-Enkephalin standard

Solvent: 50:50 acetonitrile/water with 0.1% formic acid

Calibrated micropipettes

Mass spectrometer (e.g., Q-TOF, Orbitrap, Triple Quadrupole)
Procedure:

o Standard Preparation: Prepare a stock solution of Leu-Enkephalin at a concentration of 1
mg/mL in the solvent. From the stock solution, prepare a working solution at a concentration
of 100 pg/uL to 1 ng/uL.

e Infusion Setup: Infuse the working solution directly into the mass spectrometer's ion source
using a syringe pump at a flow rate of 5-10 pL/min.

o Mass Spectrometer Tuning:
o Acquire data in positive ion mode.

o Optimize ion source parameters (e.g., capillary voltage, cone voltage, source temperature)
to maximize the signal intensity of the [M+H]* ion at m/z 556.2766.

o Perform mass calibration using the known m/z of the Leu-Enkephalin precursor and its
major fragment ions.

e MS/MS Fragmentation:
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o Select the [M+H]* ion (m/z 556.2766) for fragmentation.

o Apply a range of collision energies to observe the characteristic fragmentation pattern,
including the prominent ba (m/z 425.1) and a4 (m/z 397.2) ions. The ratio of these ions can
be used to assess the internal energy transferred to the precursor ion.

Protocol for Leu-Enkephalin Analysis by LC-MS/MS

This protocol describes a method for the separation and quantification of Leu-Enkephalin in a
complex mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

e LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)
e C18 reversed-phase LC column

» Mobile Phase A: 0.1% formic acid in water

» Mobile Phase B: 0.1% formic acid in acetonitrile

e Leu-Enkephalin standard

 Internal Standard (IS): Stable isotope-labeled Leu-Enkephalin or a structurally similar
peptide. While Leu-Enkephalin itself is a standard, for quantitative analysis, a distinct
internal standard is recommended to correct for matrix effects and variations in sample
processing.

Procedure:

» Sample Preparation: Perform protein precipitation for plasma samples or simple dilution for
cleaner samples. Spike the internal standard into all samples and calibration standards.

e LC Separation:

o Inject the sample onto the C18 column.
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o Use a gradient elution from 5% to 95% Mobile Phase B over a suitable time to achieve
separation from other components.

o MS/MS Detection (Multiple Reaction Monitoring - MRM):
o Set the mass spectrometer to positive ion mode.
o Monitor the following transitions:
» Leu-Enkephalin: 556.3 - 397.2 (Quantifier), 556.3 — 425.1 (Qualifier)
» Internal Standard: Monitor the corresponding transition for the chosen IS.
o Optimize collision energies for each transition to maximize signal intensity.
e Quantification:

o Generate a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of Leu-Enkephalin in the unknown samples by interpolating
their peak area ratios from the calibration curve.
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Caption: Experimental workflow for the quantitative analysis of Leu-Enkephalin by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3435032?utm_src=pdf-body-img
https://www.benchchem.com/product/b3435032?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20669325/
https://www.researchgate.net/publication/45407663_Leucine_enkephalin_-_A_mass_spectrometry_standard
https://www.benchchem.com/product/b3435032#mass-spectrometry-standards-for-leu-enkephalin-analysis
https://www.benchchem.com/product/b3435032#mass-spectrometry-standards-for-leu-enkephalin-analysis
https://www.benchchem.com/product/b3435032#mass-spectrometry-standards-for-leu-enkephalin-analysis
https://www.benchchem.com/product/b3435032#mass-spectrometry-standards-for-leu-enkephalin-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3435032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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